Cas no 2101199-68-0 (1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)-)

• Product Name: 1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)-
• CAS No: 2101199-68-0
• MF: C₁₀H₁₇FN₄O
• MW: 228.266585111618
• CID: 5183844
• Update Time: 2025-07-31

1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)-

• Inchi： 1S/C10H17FN4O/c1-3-14(4-2)10(16)9-8(12)7-15(13-9)6-5-11/h7H,3-6,12H2,1-2H3
• InChI Key： BLVKGVSZKCKVMQ-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(N)C(C(N(CC)CC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)-

Compound CAS No. 2101199-68-0: 1H-Pyrazole-3-carboxamide, 4-amino-N,N-diethyl-1-(2-fluoroethyl)

Compound CAS No. 2101199-68-0, also known as 4-amino-N,N-diethyl-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention in recent years due to their versatile properties and wide-ranging uses in drug discovery and material science.

The structure of this compound is characterized by a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at position 3 with a carboxamide group, which introduces additional functional diversity. The presence of an amino group at position 4 further enhances the compound's reactivity and potential for bioavailability. Additionally, the N,N-diethyl substituent and the 2-fluoroethyl group contribute to the compound's stability and solubility properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The unique combination of functional groups in this compound makes it an attractive candidate for exploring its potential as a drug lead. For instance, researchers have reported that similar compounds exhibit potent inhibitory activity against various enzymes, suggesting their potential role in treating diseases such as cancer and inflammatory disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide formation, and fluorination reactions. The synthesis strategy often involves the use of readily available starting materials and well-established reaction protocols, ensuring scalability and cost-effectiveness. The incorporation of fluorine atoms into the molecule further enhances its pharmacokinetic properties, making it more suitable for biological applications.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. Its melting point, solubility, and stability are critical factors that influence its suitability for various applications. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy, reducing the need for extensive experimental work.

From an environmental perspective, the biodegradability and toxicity of this compound are important considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations. However, further research is required to fully assess its impact on ecosystems and human health.

In conclusion, Compound CAS No. 2101199-68-0, or 4-amino-N,N-diethyl-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide, represents a promising candidate for advancing chemical research and development. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in drug discovery and material science. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.